Cas no 125262-43-3 (1,4,7-tribenzyl-1,4,7-triazonane)

• Product Name: 1,4,7-tribenzyl-1,4,7-triazonane
• CAS No: 125262-43-3
• MF: C₂₇H₃₃N₃
• MW: 399.571026563644
• MDL: MFCD26391018
• CID: 2138804
• PubChem ID: 11307143
• Update Time: 2024-11-08

1,4,7-tribenzyl-1,4,7-triazonane Chemical and Physical Properties

Names and Identifiers

• 1,4,7-tribenzyl-1,4,7-triazonane
• RZMJISBZZNJJSM-UHFFFAOYSA-N
• MFCD26391018
• EN300-703967
• 1,4,7-tribenzyl-1,4,7-triazacyclononane
• SY253702
• 125262-43-3
• AC8724
• DTXSID10461825
• 1H-1,4,7-Triazonine, octahydro-1,4,7-tris(phenylmethyl)-
• CHEMBL445110
• 1,4,7-Tribenzyl-[1,4,7]triazonane
• SCHEMBL1041303
• BDBM50071642

• MDL： MFCD26391018
• Inchi： 1S/C27H33N3/c1-4-10-25(11-5-1)22-28-16-18-29(23-26-12-6-2-7-13-26)20-21-30(19-17-28)24-27-14-8-3-9-15-27/h1-15H,16-24H2
• InChI Key： RZMJISBZZNJJSM-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN(CC2C=CC=CC=2)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 399.267448065g/mol
• Monoisotopic Mass: 399.267448065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.7Ų